Cas no 35436-73-8 (5-carbamimidamido-2-acetamidopentanoic acid)

5-Carbamimidamido-2-acetamidopentanoic acid is a chemically modified amino acid derivative with potential applications in biochemical research and pharmaceutical development. Its structure features both carbamimidamido and acetamido functional groups, which may contribute to its reactivity and binding properties in biological systems. This compound is of interest for its role in studying enzyme interactions, peptide synthesis, and metabolic pathways. Its high purity and well-defined molecular structure make it suitable for precise experimental work, including mechanistic studies and inhibitor design. The presence of multiple functional groups allows for versatile derivatization, enabling tailored modifications for specific research needs. Proper handling and storage are recommended to maintain stability.

5-carbamimidamido-2-acetamidopentanoic acid structure

35436-73-8 structure

Product Name:5-carbamimidamido-2-acetamidopentanoic acid

CAS No:35436-73-8

MF:C₈H₁₆N₄O₃

MW:216.237641334534

MDL:MFCD00063012

CID:323653

PubChem ID:102807

Update Time:2025-06-07

5-carbamimidamido-2-acetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Acetamido-5-guanidinopentanoic acid
- N2-Acetyl-DL-arginine
- Arginine, N2-acetyl-
- Nα-acetylarginine
- 5-carbamimidamido-2-acetamidopentanoic acid
- 2[(2-AMINOETHYL)AMINO]-3-NITROBENZOICACID
- 2-(acetylamino)-5-(amidinoamino)pentanoic acid
- N~2~-Acetylarginine
- A809692
- Arginine,n2-acetyl-
- N-Acetyl-DL-Arginine
- (2S)-2-acetamido-5-(diaminomethylideneamino)pentanoic acid
- Maybridge1_002389
- EINECS 252-559-7
- UNII-V43Y2NZH05
- 35436-73-8
- DivK1c_001141
- A878109
- V43Y2NZH05
- 2-Acetamido-5-guanidinopentanoicacid
- DL-ARGININE, N2-ACETYL-
- CHEBI:143241
- HMS3604C04
- Nalpha-Acetyl-l-arginine
- 2-acetamido-5-guanidino-pentanoic acid
- SCHEMBL468901
- acetylarginine
- EN300-9427454
- FT-0629934
- SCHEMBL16748402
- 2-acetamido-5-(diaminomethylideneamino)pentanoic acid
- AKOS015918510
- DTXSID50861840
- CDS1_000101
- NS00016381
- Acetyl-DL-arginine
- N-alpha-acetyl-arginine
- DB-043294
- SNEIUMQYRCDYCH-UHFFFAOYSA-N
- MDL： MFCD00063012
- Inchi： 1S/C8H16N4O3/c1-5(13)12-6(7(14)15)3-2-4-11-8(9)10/h6H,2-4H2,1H3,(H,12,13)(H,14,15)(H4,9,10,11)
- InChI Key： SNEIUMQYRCDYCH-UHFFFAOYSA-N
- SMILES： OC(C(CCC/N=C(\N)/N)NC(C)=O)=O

Computed Properties

Exact Mass: 216.12238
Monoisotopic Mass: 194.080376
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 8
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 106
XLogP3: -1.7

Experimental Properties

Density: 1.39
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 128.3

5-carbamimidamido-2-acetamidopentanoic acid Pricemore >>

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